BI-811283
Description
BI 811283 is a small molecule inhibitor of the serine/threonine protein kinase Aurora kinase with potential antineoplastic activity. Aurora kinase inhibitor BI 811283 binds to and inhibits Aurora kinases, resulting in disruption of the assembly of the mitotic spindle apparatus, disruption of chromosome segregation, and inhibition of cell proliferation.
Scientific Research Applications
Overview of BI-811283
This compound is an Aurora B kinase inhibitor, primarily investigated for its potential in treating various forms of cancer. Aurora kinases are enzymes that play a crucial role in cell division, and their inhibition can disrupt cancer cell proliferation.
1. Application in Solid Tumors
A study by Mross et al. (2016) explored the use of this compound in patients with advanced solid tumors. The research aimed to determine the maximum tolerated dose and evaluate its safety, pharmacokinetics, and antitumor activity. This study demonstrated a manageable safety profile and some level of disease stabilization in patients.
2. Use in Acute Myeloid Leukaemia
Döhner et al. (2018) conducted a study on this compound combined with low-dose cytarabine for treating acute myeloid leukemia (AML) in patients unsuitable for intensive treatment. The research focused on determining the maximum tolerated dose and assessing safety and efficacy (Döhner et al., 2018). It showcased this compound’s potential in a specific AML patient subset.
3. Molecular and Cellular Pharmacology
Tontsch-Grunt et al. (2010) investigated the molecular and cellular pharmacology of this compound. This study highlighted this compound’s inhibitory effect on human Aurora B kinase activity and its impact on various cancer cell lines, including inducing polyploidy, senescence, and apoptosis in treated cells (Tontsch-Grunt et al., 2010).
Properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BI811283; BI-811283; BI 811283. |
Origin of Product |
United States |
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